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Compound of Interest

Compound Name: Lauryl myristoleate

Cat. No.: B15546684

For laboratory professionals engaged in pioneering research and development, the safe
handling of all chemical compounds is paramount. This guide provides essential safety and
logistical information for the use of Lauryl Myristoleate, ensuring the protection of personnel
and the integrity of your work. While Lauryl Myristoleate is not classified as a hazardous
substance, adherence to standard laboratory safety protocols is crucial.

Personal Protective Equipment (PPE): A First Line of
Defense

When handling Lauryl Myristoleate, appropriate personal protective equipment should be
worn to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:

PPE Type Specification Rationale
Hand Protection Nitrile or neoprene gloves Prevents direct skin contact.
Safety glasses with side Protects against accidental

Eye Protection )
shields or goggles splashes.

) Protects clothing and skin from
Body Protection Standard laboratory coat ] o
potential contamination.
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Operational Plan: From Receipt to Disposal

A structured approach to managing Lauryl Myristoleate in the laboratory environment will
mitigate risks and streamline your workflow.

Step-by-Step Handling Procedures:

e Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or
leakage. Ensure the label is clear and legible.

» Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Keep
the container tightly sealed when not in use.

e Handling:

o Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any potential
vapors, especially if heated.

o Avoid direct contact with skin and eyes.[1]
o Wash hands thoroughly with soap and water after handling.
o Do not eat, drink, or smoke in the laboratory area.
e In Case of a Spill:
o For small spills, absorb the material with an inert absorbent, such as vermiculite or sand.
o Collect the absorbed material into a suitable, labeled container for disposal.

o Clean the spill area with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of Lauryl Myristoleate is essential to prevent environmental contamination
and comply with regulations.
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o Waste Characterization: While Lauryl Myristoleate is not typically classified as hazardous
waste, it is imperative to consult your institution's Environmental Health and Safety (EHS)
department and local regulations for final determination.[2]

e Disposal Method:
o For non-hazardous chemical waste, disposal in a secured landfill is a common practice.[2]

o Ensure the waste container is securely sealed and properly labeled before collection by a
licensed waste disposal contractor.

o Do not dispose of Lauryl Myristoleate down the drain or in regular trash.[2]

Chemical and Physical Properties

Understanding the properties of Lauryl Myristoleate is fundamental to its safe handling. The
following table summarizes key data for similar fatty acid esters.

Property Value
Appearance Colorless liquid
Odor Fatty alcohol odor
Melting Point / Freezing Point 18-23 °C

Boiling Point / Boiling Range 268-311 °C

Flash Point 129-141 °C
Water Solubility Insoluble

Data is based on Lauryl Myristyl Alcohol, a similar compound.[3]

Procedural Workflow for Handling Lauryl
Myristoleate

The following diagram illustrates the logical steps for the safe handling of Lauryl Myristoleate
from acquisition to disposal.
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Workflow for safe handling of Lauryl Myristoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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